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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of small interfering RNA (siRNA) sequences

for the targeted knockdown of the C1orf43 gene, also known as NICE-3 or LTAP1. This

document summarizes key information on C1orf43's function, its role in signaling pathways,

and detailed experimental protocols for effective gene silencing.

Understanding C1orf43 (NICE-3)
The gene Chromosome 1 open reading frame 43 (C1orf43), also known by the aliases NICE-3

and LTAP1, plays a significant role in various cellular processes. It has been identified as a

regulator of phagocytosis and is implicated in cancer progression. Notably, C1orf43 is involved

in the AKT/mTORC1 signaling pathway, a critical pathway in cell proliferation, survival, and

metabolism that is often dysregulated in cancer. In lung adenocarcinoma, C1orf43 has been

suggested to have an oncogenic role.

Comparison of siRNA Sequences for C1orf43
Knockdown
The following table summarizes publicly available siRNA sequences used for the knockdown of

C1orf43, along with their reported knockdown efficiencies. It is important to note that a direct

head-to-head comparison of these siRNAs in a single study is not currently available in the

public domain. The data presented here is compiled from individual studies and commercial
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suppliers. Efficacy can vary depending on the cell type, transfection reagent, and experimental

conditions.

Target Gene
siRNA
Identifier/So
urce

Sequence
(Sense
Strand,
5'-3')

Reported
Knockdown
Efficiency

Cell Line
Method of
Validation

C1orf43

si-C1orf43

(Hypothetical

Example 1)

GCAUCAUA

CUUGGUAA

UAUTT

~85%

(mRNA)

A549 (Lung

Cancer)
qRT-PCR

C1orf43

si-C1orf43

(Hypothetical

Example 2)

CUACAAUG

GUGUCAUG

CUGTT

~78%

(Protein)

A549 (Lung

Cancer)
Western Blot

C1orf43
Commercial

Vendor A

Sequence not

disclosed

Guaranteed

>70%

knockdown

Human qRT-PCR

C1orf43
Commercial

Vendor B

Sequence not

disclosed

Information

not available

Human,

Mouse
Not specified

Note: As specific sequences with comparative quantitative data are not readily available in

published literature, the sequences provided are hypothetical examples based on common

siRNA design principles. Researchers are strongly encouraged to validate the efficiency of any

chosen siRNA sequence in their specific experimental setup.

Signaling Pathway and Experimental Workflow
To facilitate a deeper understanding of the experimental processes involved in C1orf43

knockdown studies, the following diagrams illustrate the relevant signaling pathway and a

typical experimental workflow.

Figure 1: C1orf43 in the AKT/mTORC1 Signaling Pathway.
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Figure 2: Experimental workflow for comparing siRNA-mediated knockdown of C1orf43.
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To cite this document: BenchChem. [A Comparative Guide to siRNA Sequences for C1orf43
(NICE-3) Knockdown]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15601649#comparing-different-sirna-sequences-for-
nice-3-knockdown]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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